![molecular formula C11H17N3O2S B2638283 2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-propylacetamide CAS No. 922828-99-7](/img/structure/B2638283.png)
2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-propylacetamide, also known as DPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. DPTA is a thioamide derivative of pyrimidine and has a unique structure that makes it a promising candidate for various biological studies.
Scientific Research Applications
Anticonvulsant Activity
Compounds derived from (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides, including variations similar to the molecule , have been studied for their potential anticonvulsant properties. Severina et al. (2020) synthesized thioacetamide derivatives through the alkylation of 4,6-dimethyl-2thiopyrimidine, evaluating their anticonvulsant activity through in vivo and molecular docking studies. Despite moderate activity, some derivatives displayed promising results in extending the latency period and reducing the severity of seizures in rat models, highlighting their potential as anticonvulsant agents Severina et al., 2020.
Antimicrobial and Anticancer Properties
The exploration of pyrimidine derivatives for antimicrobial and anticancer applications has been a focal point of several studies. For instance, novel thiazole derivatives incorporating the pyridine moiety, related to the core structure of interest, were synthesized and assessed for their antimicrobial activities by Khidre and Radini (2021). Their work revealed compounds with significant antibacterial and antifungal activities, demonstrating the potential of pyrimidine-based compounds in addressing microbial resistance Khidre & Radini, 2021.
Additionally, Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl)acetamide derivatives, demonstrating their anticancer activities against a panel of human tumor cell lines. Their research indicated that certain compounds exhibited high activity against melanoma-type cell lines, underscoring the therapeutic potential of pyrimidine derivatives in cancer treatment Duran & Demirayak, 2012.
Synthetic Methodologies and Chemical Transformations
The development of novel synthetic methodologies for pyrimidine derivatives has been a subject of interest. Studies have focused on the synthesis and chemical transformations of pyrimidine and its derivatives, aiming to expand the utility and applicability of these compounds in various scientific and industrial applications. For example, Hassneen and Abdallah (2003) reported on new routes to pyridino[2,3-d]pyrimidin-4-one and related derivatives, showcasing the versatility of pyrimidine as a scaffold for chemical innovation Hassneen & Abdallah, 2003.
Properties
IUPAC Name |
2-[(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-4-5-12-9(15)6-17-11-13-8(3)7(2)10(16)14-11/h4-6H2,1-3H3,(H,12,15)(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLZHGHDNMFGCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=NC(=C(C(=O)N1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.